Cas no 1361116-89-3 (1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone)

• Product Name: 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone
• CAS No: 1361116-89-3
• MF: C₁₁H₁₅BrN₂OS
• MW: 303.218600511551
• CID: 4697118
• Update Time: 2025-06-13

1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone
• 1-[3-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperidin-1-yl]ethanone
• 1-[3-(5-Bromo-4-methyl-thiazol-2-yl)-piperidin-1-yl]-ethanone

• Inchi： 1S/C11H15BrN2OS/c1-7-10(12)16-11(13-7)9-4-3-5-14(6-9)8(2)15/h9H,3-6H2,1-2H3
• InChI Key： OQBAZJWBMIPVNX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2CN(C(C)=O)CCC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 61.4

Additional information on 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone

Introduction to 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone (CAS No. 1361116-89-3) and Its Applications in Modern Chemical Biology

The compound 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone, identified by the CAS number 1361116-89-3, represents a significant advancement in the field of chemical biology. This molecule, featuring a complex structural framework, has garnered considerable attention due to its unique pharmacophoric properties and potential applications in drug discovery and therapeutic development. The presence of both thiazole and piperidine moieties in its structure endows it with distinct chemical and biological characteristics, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thiazole and piperidine scaffolds. These motifs are well-documented for their ability to modulate various biological pathways, thereby serving as key structural elements in the design of novel therapeutic agents. The specific substitution pattern in 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone, particularly the bromo and methyl groups on the thiazole ring, is thought to enhance its binding affinity and selectivity towards target proteins. This has led to its inclusion in several preclinical studies aimed at identifying compounds with potential therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the piperidine ring, known for its role in enhancing oral bioavailability and metabolic stability, with the thiazole moiety, which is frequently associated with antimicrobial and anti-inflammatory activities, creates a synergistic effect that is highly desirable in medicinal chemistry. This structural design has been leveraged to develop molecules that exhibit potent activity against a range of targets, including enzymes and receptors implicated in neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the potential of derivatives of 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone as inhibitors of kinases and other enzyme families involved in signal transduction pathways. For instance, modifications to the piperidine nitrogen or the thiazole sulfur atoms have been shown to significantly alter the compound's pharmacokinetic profile, improving its solubility and cell permeability. These findings are particularly relevant given the growing recognition of kinases as critical therapeutic targets in oncology and inflammatory diseases. The ability to fine-tune these properties through structural manipulation underscores the compound's value as a scaffold for further drug development.

The synthesis of 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the key carbon-carbon bonds within its structure. Additionally, modern computational chemistry tools have been employed to predict optimal synthetic routes, minimizing unwanted side reactions and maximizing efficiency.

In terms of biological activity, preliminary assays suggest that 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone exhibits notable interactions with certain protein targets. For example, it has shown promise as an inhibitor of Janus kinases (JAKs), which play a pivotal role in immune responses and hematopoiesis. By modulating JAK activity, this compound could potentially be developed into a therapeutic agent for autoimmune disorders or certain types of cancer. Furthermore, its interaction with other protein families has been explored, revealing additional therapeutic possibilities that warrant further investigation.

The development of new drug candidates is often accompanied by rigorous safety evaluations to ensure that their clinical use is both effective and safe. In the case of 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-yl)ethanone, preclinical studies have focused on assessing its toxicity profile, pharmacokinetics, and potential for drug-drug interactions. These studies are crucial for determining whether this compound can progress to human trials without posing significant risks. Early results from these evaluations have been encouraging, suggesting that it may be suitable for further development under appropriate safeguards.

The integration of computational modeling with experimental data has significantly accelerated the process of identifying promising drug candidates like 1-(3-(5-Bromo-4-methylthiazol-2-yl)piperidin-1-ylenkane) (CAS No. 1361116–89–3). By leveraging machine learning algorithms trained on large datasets of known bioactive molecules, researchers can predict how different structural modifications will affect a compound's biological activity. This approach has already been successfully applied to optimize analogs derived from this scaffold, leading to compounds with improved potency and selectivity.

The broader significance of this work lies in its contribution to the ongoing effort to develop more effective treatments for complex diseases. As our understanding of disease mechanisms at the molecular level deepens, so too does our ability to design molecules that precisely target affected pathways. Compounds like 1-(3-(5-Bromo)-4-methylthiazol-piperidin) represent a testament to this progress, embodying the intersection of chemistry innovation with medical need.